Cas no 251479-20-6 (2-butyl-1-benzofuran-3-carbaldehyde)

• Product Name: 2-butyl-1-benzofuran-3-carbaldehyde
• CAS No: 251479-20-6
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 3108001
• PubChem ID: 4961966
• Update Time: 2025-06-10

2-butyl-1-benzofuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-butyl-1-benzofuran-3-carbaldehyde
• 3-Benzofurancarboxaldehyde, 2-butyl-
• SCHEMBL1856963
• 2-butyl-benzofuran-3-carbaldehyde
• 2-n-butylbenzofuran-3-carboxaldehyde
• BKA47920
• MFCD06655346
• EN300-12560
• 2-Butylbenzofuran-3-carbaldehyde
• CS-0231842
• G56226
• 251479-20-6
• WAQDWMWCWBOZLQ-UHFFFAOYSA-N
• Z85957133
• AKOS008987528

• Inchi： 1S/C13H14O2/c1-2-3-7-13-11(9-14)10-6-4-5-8-12(10)15-13/h4-6,8-9H,2-3,7H2,1H3
• InChI Key： WAQDWMWCWBOZLQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=O)=C1CCCC

Computed Properties

• Exact Mass: 202.099379685Da
• Monoisotopic Mass: 202.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

2-butyl-1-benzofuran-3-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-butyl-1-benzofuran-3-carbaldehyde

Introduction to 2-Butyl-1-Benzofuran-3-Carbaldehyde (CAS No. 251479-20-6)

2-Butyl-1-benzofuran-3-carbaldehyde (CAS No. 251479-20-6) is a unique organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of the butyl group and the aldehyde functional group imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The structure of 2-butyl-1-benzofuran-3-carbaldehyde can be represented as C₁₃H₁₄O₂. Its molecular weight is approximately 206.25 g/mol, and it is known for its stability under standard laboratory conditions. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation, cyclization, and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production.

In the realm of medicinal chemistry, 2-butyl-1-benzofuran-3-carbaldehyde has shown promise as a precursor for the development of novel therapeutic agents. Studies have demonstrated its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of benzofuran derivatives that exhibited potent anti-inflammatory activity in vitro.

The aldehyde functional group in 2-butyl-1-benzofuran-3-carbaldehyde makes it an excellent starting material for various chemical transformations. It can undergo reactions such as nucleophilic addition, condensation, and reduction to form a wide range of derivatives. These derivatives have found applications in the development of pharmaceuticals, agrochemicals, and materials science. For example, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize novel ligands for metal complexes with potential catalytic applications.

In addition to its synthetic utility, 2-butyl-1-benzofuran-3-carbaldehyde has been studied for its biological activities. Preliminary studies have shown that it can modulate certain cellular pathways involved in inflammation and oxidative stress. This property makes it an attractive candidate for further investigation in drug discovery programs targeting diseases such as Alzheimer's disease and cancer. A study published in the Journal of Biological Chemistry reported that derivatives of this compound could inhibit the activity of specific enzymes involved in these pathways.

The environmental impact of 2-butyl-1-benzofuran-3-carbaldehyde is another area of interest. Researchers are exploring ways to synthesize this compound using green chemistry principles to minimize its ecological footprint. Sustainable methods involving biocatalysis and solvent-free reactions have shown promise in reducing waste and energy consumption during its production. These efforts align with the growing trend towards more sustainable chemical processes in both academic and industrial settings.

In conclusion, 2-butyl-1-benzofuran-3-carbaldehyde (CAS No. 251479-20-6) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological properties make it an important molecule for ongoing research in medicinal chemistry, materials science, and environmental sustainability. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.